Ethyl 2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetate

• IUPAC Name: ethyl 2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetate
• InChI: InChI=1S/C14H13N5O2S/c1-2-21-13(20)9-22-12-7-6-11-16-17-14(19(11)18-12)10-5-3-4-8-15-10/h3-8H,2,9H2,1H3
• InChI Key: DVACOVQRJANGNP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN2C(=NN=C2C3=CC=CC=N3)C=C1
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol

Description

The compound “Ethyl 2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetate” is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine. It is a heterocyclic compound, which are of prime importance due to their extensive therapeutic uses. This compound is a part of the triazolothiadiazine class, a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives, which includes the compound , has been reported by Foroughifar et al. They treated Schiff’s bases, obtained by reaction of 5-substituted 4-amino-1,2,4-triazole-3-thiols with appropriate benzaldehydes in acetic acid, with ethyl chloroacetate in the presence of triethylamine.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the fusion of a five-membered triazole ring with a six-membered thiadiazine ring. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound involve the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Scientific Research Applications

I have found several scientific research applications for the compound Ethyl 2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetate. Below is a comprehensive analysis focusing on unique applications, each detailed in a separate section:

Cancer Research

This compound has been evaluated for its selectivity against cancer cell lines. .

Synthetic Chemistry

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Anti-Gastric Cancer Activity

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Antibacterial Activity

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Antimicrobial Activity

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Chemical Synthesis

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Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]quinoxaline derivatives, have been synthesized as potential antiviral and antimicrobial agents .

Mode of Action

It’s worth noting that compounds with similar structures have shown promising antiviral activity . They were synthesized via aromatic nucleophilic substitution with different amines and triazole-2-thiol .

Biochemical Pathways

Compounds with similar structures have been shown to exhibit cytotoxicity , suggesting that they may interfere with cellular replication or other vital processes.

Pharmacokinetics

Compounds with similar structures have shown increased kinase selectivity and oral bioavailability .

Result of Action

Compounds with similar structures have shown promising antiviral activity, reducing the number of plaques by 25% at 20 mg/ml .

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by factors such as concentration .

Future Directions

The future directions for this compound could involve further exploration of its diverse pharmacological activities, as well as the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.